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Compound of Interest

Compound Name:
3-hydroxy-4-(2-hydroxyethyl)-1H-

pyrazole-5-carboxylic acid

Cat. No.: B1336351 Get Quote

InChIKey: Not available.

Summary

Following a comprehensive search of publicly available chemical databases and scientific

literature, no specific information was found for the compound "3-hydroxy-4-(2-
hydroxyethyl)-1H-pyrazole-5-carboxylic acid." This includes the absence of a registered

InChIKey, CAS number, or any published experimental data, such as physicochemical

properties, biological activity, or detailed synthesis protocols.

The lack of accessible data prevents the creation of an in-depth technical guide as requested.

There is no quantitative data to summarize in tables, no cited experimental protocols to detail,

and no described signaling pathways or workflows to visualize.

It is possible that this compound is a novel chemical entity that has not yet been synthesized or

characterized, or that it is described under a different nomenclature that is not readily

identifiable.

For researchers and drug development professionals interested in this scaffold, we recommend

consulting resources on related, well-characterized pyrazole derivatives. For instance, the

compound 4-(2-hydroxyethyl)-5-oxo-1-phenyl-4,5-dihydro-1H-pyrazole-3-carboxylic acid is

structurally similar and has a registered CAS number (1146290-27-8) and an InChIKey
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(RIAYLEYJKCNBDJ-UHFFFAOYSA-N). Information on this and other pyrazole carboxylic acid

derivatives can be found in chemical supplier catalogs and patent literature.

Further investigation into synthetic routes for novel pyrazole derivatives may provide a pathway

to obtaining the target compound for characterization. General methods for the synthesis of

substituted pyrazoles often involve the condensation of a hydrazine with a 1,3-dicarbonyl

compound or its equivalent.

Due to the absence of specific data for "3-hydroxy-4-(2-hydroxyethyl)-1H-pyrazole-5-
carboxylic acid," the mandatory requirements for data tables, experimental protocols, and

visualizations cannot be fulfilled at this time.

To cite this document: BenchChem. [Technical Guide: 3-hydroxy-4-(2-hydroxyethyl)-1H-
pyrazole-5-carboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336351#inchi-key-for-3-hydroxy-4-2-hydroxyethyl-
1h-pyrazole-5-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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